1-Isobutyl-3-methylpiperazin-2-one

• IUPAC Name: 3-methyl-1-(2-methylpropyl)piperazin-2-one
• InChI: InChI=1S/C9H18N2O/c1-7(2)6-11-5-4-10-8(3)9(11)12/h7-8,10H,4-6H2,1-3H3
• InChI Key: AWUWXCZVZPICPB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CCN1)CC(C)C
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

1-Isobutyl-3-methylpiperazin-2-one (IMP) is a cyclic organic compound with a molecular formula C9H18N2O. It is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Endocrine Disruption by Atrazine

Atrazine, a widely used herbicide, has been identified as an endocrine disruptor. Research demonstrates that atrazine can inhibit cAMP-specific phosphodiesterases (PDEs), leading to increased cAMP levels in rat pituitary and testicular Leydig cells. This inhibition is suggested to mimic the effects of 3-isobutyl-1-methylxanthine, a competitive non-specific inhibitor of PDEs, albeit less effectively. Atrazine's action through cAMP level modulation is crucial in understanding its broader endocrine-disrupting effects, including altered hormone production in affected cells (Kučka et al., 2012).

Chemical Synthesis and Antibiotic Development

The compound is key in the synthesis of complex molecules. For instance, it plays a role in the preparation of premafloxacin, a potential antibiotic targeting veterinary pathogens. The development of a practical, efficient, and stereoselective process highlights its importance in synthesizing valuable intermediates for medical applications (Fleck et al., 2003).

Olfactory Receptors and Sensory Perception

Research into olfactory receptors identified specific receptors for 2-isobutyl-3-methoxypyrazine, a compound structurally similar to 1-Isobutyl-3-methylpiperazin-2-one, underscoring the significance of such molecules in sensory perception. This discovery has implications for understanding how odorants bind to receptors and the molecular basis of odor discrimination (Pelosi et al., 1982).

Biofuel Production

In the context of biofuel production, engineered enzymes have been utilized to enable the anaerobic production of isobutanol, a biofuel candidate, from glucose. This approach, involving ketol-acid reductoisomerase and alcohol dehydrogenase, showcases the potential of modifying metabolic pathways for sustainable biofuel production, with 1-Isobutyl-3-methylpiperazin-2-one related compounds playing a role in these metabolic processes (Bastian et al., 2011).

Isobutyric Acid Production

The development of a synthetic metabolic pathway for the production of isobutyric acid from renewable carbon sources represents another application. This pathway includes steps that could involve compounds structurally related to 1-Isobutyl-3-methylpiperazin-2-one, highlighting the versatility of these molecules in synthetic biology for producing chemical feedstocks (Zhang et al., 2011).